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An In-depth Technical Guide to the Hydrophile-Lipophile Balance of Tween 20

Executive Summary
Polysorbate 20, commercially known as Tween 20, is a non-ionic surfactant and emulsifier

widely utilized across the pharmaceutical, biotechnology, and cosmetics industries.[1] Its

efficacy in a vast range of applications is fundamentally governed by its amphipathic nature,

which is quantitatively described by the Hydrophile-Lipophile Balance (HLB) system. With a

high HLB value of approximately 16.7, Tween 20 is strongly hydrophilic, making it an excellent

agent for forming oil-in-water (O/W) emulsions, solubilizing poorly soluble compounds, and

preventing the non-specific binding of proteins in biochemical assays.[2][3] This guide provides

a detailed examination of the theoretical and experimental basis of Tween 20's HLB value,

outlines protocols for its determination, and discusses its critical role in scientific and drug

development applications.

Introduction to Tween 20 (Polysorbate 20)
Tween 20 is chemically defined as polyoxyethylene (20) sorbitan monolaurate.[2] Its structure

is derived from the esterification of a sorbitan ring (from sorbitol) with lauric acid, followed by

ethoxylation with an average of 20 ethylene oxide units.[2] It is important to note that

commercial Tween 20 is not a single, uniform molecule but a heterogeneous mixture of species

with a distribution of ethylene oxide chain lengths and often containing minor fractions of other

fatty acids.[2] This inherent variability does not significantly detract from its utility, as its bulk

properties are consistent and predictable.
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Chemical Structure and Physicochemical Properties
The structure of Tween 20 features a lipophilic (hydrophobic) tail, composed of the lauric acid

alkyl chain, and a large, hydrophilic head group, consisting of the polyoxyethylene chains

attached to the sorbitan ring.[4] This amphipathic architecture allows it to position itself at oil-

water interfaces, reducing surface tension and facilitating the formation of stable emulsions.[5]
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Caption: Molecular structure of Tween 20.

The Hydrophile-Lipophile Balance (HLB) System
The HLB system, developed by William C. Griffin in the 1940s, is an empirical scale used to

characterize the degree of hydrophilicity or lipophilicity of a surfactant.[6][7] The scale ranges

from 0 to 20, where a lower HLB value indicates a more lipophilic (oil-soluble) surfactant, and a

higher value signifies a more hydrophilic (water-soluble) surfactant.[7] The HLB value of a

surfactant dictates its function in a given system.[7]
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Griffin's HLB Scale Surfactant Function

0

4

7

10

13

16

20

Anti-foaming W/O Emulsifier Wetting Agent O/W Emulsifier Detergent Solubilizer Tween 20
(16.7)

Click to download full resolution via product page

Caption: The Griffin HLB scale and associated surfactant functions.
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Determining the HLB of Tween 20
The HLB value of Tween 20 can be determined through both theoretical calculations based on

its chemical structure and empirical experimental methods.

Theoretical Calculation Methods
Griffin's Method: For non-ionic surfactants where the hydrophilic portion consists solely of

ethylene oxide, Griffin proposed a simple formula.[8][9]

Formula:HLB = E / 5

Where E is the weight percentage of ethylene oxide in the molecule.[8]

For Tween 20, the polyoxyethylene chains constitute the majority of the hydrophilic portion. A

theoretical calculation based on the molecular weights of its components (sorbitan, lauric

acid, and 20 ethylene oxide units) yields an HLB value of approximately 17.0, which is in

close agreement with the experimentally determined value.[10]

Saponification Method: For esters of polyhydric alcohols, the HLB can be calculated from the

saponification number of the ester and the acid number of the fatty acid.[6]

Formula:HLB = 20 * (1 - S / A)

Where S is the saponification number of the surfactant and A is the acid number of the fatty

acid (lauric acid in this case).[6][11]

Using typical values for Polysorbate 20, this calculation yields an HLB of 16.7.[11]

Experimental Determination Protocols
Protocol 1: Emulsion Stability Method

This method is widely used to determine the required HLB (rHLB) of an oil phase, which

corresponds to the HLB of the surfactant system that yields the most stable emulsion.[12][13]

By extension, it can be used to verify the HLB of a surfactant.

Objective: To identify the HLB value at which the most stable oil-in-water emulsion is formed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://acikders.ankara.edu.tr/pluginfile.php/77417/mod_resource/content/0/WEEK%205.pdf
https://www.jrhessco.com/hlb-system-basics/
https://acikders.ankara.edu.tr/pluginfile.php/77417/mod_resource/content/0/WEEK%205.pdf
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
http://www.scientificspectator.com/documents/personal%20care%20spectator/The%20HLB%20Book%20ICI.pdf
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.greengredients.it/calculation-of-the-hlb/
https://www.greengredients.it/calculation-of-the-hlb/
https://www.mdpi.com/2504-5377/8/2/21
https://pmc.ncbi.nlm.nih.gov/articles/PMC10436692/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Oil phase (e.g., mineral oil, lanolin).

A low-HLB surfactant (e.g., Span 20, HLB = 8.6).

A high-HLB surfactant (Tween 20, HLB = 16.7).

Purified water.

Graduated cylinders or test tubes.

Homogenizer or high-shear mixer.

Methodology:

Prepare a series of surfactant blends by mixing the low-HLB (Span 20) and high-HLB

(Tween 20) surfactants in varying ratios to achieve a range of target HLB values (e.g.,

from 9 to 16). The HLB of a blend is the weighted average of the individual surfactant

HLBs.

For each target HLB value, prepare an emulsion. A typical starting formulation is 5% total

surfactant and 30-50% oil phase in water.

Disperse the surfactant blend into the oil phase, warming if necessary to ensure

homogeneity.

Add the water phase to the oil/surfactant mixture and homogenize under consistent

conditions (e.g., 5 minutes at 5000 RPM) for all samples.

Transfer each emulsion to a separate, identical graduated cylinder and let it stand at room

temperature.

Observe the emulsions over time (e.g., at 1 hour, 24 hours, and 7 days) for signs of

instability, such as creaming, coalescence, or phase separation.[14]

The HLB of the blend that produces the most stable emulsion (i.e., the one with the least

separation) is considered the required HLB for that oil phase.[13]
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Protocol 2: Saponification Method

This is a chemical titration method to determine the saponification value, which can then be

used to calculate the HLB.[6]

Objective: To determine the saponification value of Tween 20 for HLB calculation.

Materials:

Tween 20 sample.

0.5N alcoholic potassium hydroxide (KOH) solution.

0.5N hydrochloric acid (HCl), standardized.

Phenolphthalein indicator.

Reflux apparatus (round bottom flask and condenser).

Water bath.

Burette.

Methodology:

Accurately weigh approximately 1 gram of the Tween 20 sample into a round bottom flask.

Add 30 mL of 0.5N alcoholic KOH solution to the flask.

Simultaneously, prepare a "blank" experiment in the same manner but without the Tween
20 sample.

Connect the flasks to the reflux condensers and heat on a boiling water bath for 1 hour.[6]

Allow the reaction mixtures to cool to room temperature.

Add a few drops of phenolphthalein indicator to each flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.benchchem.com/product/b1663874?utm_src=pdf-body
https://www.pharmajournal.net/article/14/1-1-15-573.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titrate the excess KOH in both the sample and blank flasks with standardized 0.5N HCl

until the pink color disappears.[6]

Calculate the saponification value (S) using the formula: S = [(V_blank - V_sample) *

N_HCl * 56.1] / W_sample, where V is the volume of HCl used, N is the normality of HCl,

and W is the weight of the sample in grams.

Use the calculated saponification value (S) and the known acid value (A) of lauric acid

(~276) in the formula HLB = 20 * (1 - S / A) to determine the HLB.[11]
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Caption: Experimental workflow for HLB determination via emulsion stability.
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Quantitative Data Summary
The properties of Tween 20 and its function are best understood through quantitative data.

Table 1: Physicochemical Properties of Tween 20

Property Value Reference(s)

Chemical Name
Polyoxyethylene (20) sorbitan

monolaurate
[2][4]

HLB Value 16.7 [2][4][8]

Appearance
Clear, yellow to yellow-green

viscous liquid
[3]

Molecular Formula Approx. C₅₈H₁₁₄O₂₆ [2]

Average Molar Mass ~1,225 g/mol [2][3]

Critical Micelle Conc. (CMC)
~60 mg/L (0.05-0.07 mM) at

20-25°C
[2][3]

pH (1% aqueous solution) 5-7 [3]

Solubility
Soluble in water and polar

organic solvents
[2]

Table 2: HLB Values and Typical Applications of Common Surfactants
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Surfactant
Chemical
Family

HLB Value
Primary
Application

Reference(s)

Span 80
Sorbitan

Monooleate
4.3 W/O Emulsifier [8]

Span 20
Sorbitan

Monolaurate
8.6

W/O Emulsifier,

Co-emulsifier
[8]

Tween 80 Polysorbate 80 15.0
O/W Emulsifier,

Solubilizer
[2][8]

Tween 20 Polysorbate 20 16.7

O/W Emulsifier,

Solubilizer,

Detergent

[2][4][8]

Applications in Research and Drug Development
The high HLB of Tween 20 makes it indispensable in numerous scientific contexts.

Emulsifier in Formulations: Its primary role is as an O/W emulsifier in pharmaceutical and

cosmetic creams, lotions, and other formulations.[15] It effectively stabilizes small droplets of

oil within a continuous aqueous phase, which is critical for the delivery of lipophilic active

pharmaceutical ingredients (APIs).[4][15]

Stabilizer for Biologics: In protein therapeutics, such as monoclonal antibodies and vaccines,

Tween 20 is used at low concentrations (typically 0.01-0.1%) to prevent protein aggregation

and adsorption to surfaces.[1][2] Its non-ionic nature ensures it is mild and does not denature

the protein structure.[2]

Solubilizing Agent: Tween 20 can solubilize poorly water-soluble drugs, enhancing their

bioavailability.[1] Above its CMC, it forms micelles that can encapsulate hydrophobic

molecules in their core, allowing them to be dispersed in aqueous media.[16]

Biochemical Assays: In techniques like ELISA and Western blotting, Tween 20 is a key

component of wash buffers (often as PBST or TBST at 0.05-0.1%).[2] It acts as a blocking

agent, preventing the non-specific binding of antibodies and other proteins to the assay

surface, thereby reducing background noise and increasing sensitivity.[2][3]
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Conclusion
The Hydrophile-Lipophile Balance is a foundational concept for understanding and applying

surfactants. For Tween 20, its high HLB value of 16.7 is a direct consequence of its chemical

structure, dominated by a large hydrophilic polyoxyethylene head group. This property makes it

an exceptionally effective and versatile O/W emulsifier, solubilizer, and stabilizer. A thorough

understanding of its HLB, determined through both theoretical and experimental means, is

essential for formulation scientists and researchers to optimize its performance in drug delivery

systems, biopharmaceutical stabilization, and a wide array of laboratory applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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